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Compound of Interest

Compound Name: Boc-Cys(Dpm)-OH

Cat. No.: B558595

An In-depth Technical Guide on Boc-Cys(Dpm)-
OH

For researchers, scientists, and professionals in drug development, a precise understanding of
the chemical reagents utilized is paramount. This document provides a detailed overview of the
chemical properties of N-a-(tert-butoxycarbonyl)-S-(diphenylmethyl)-L-cysteine, commonly
abbreviated as Boc-Cys(Dpm)-OH.

Chemical Identity and Structure

Boc-Cys(Dpm)-OH is a derivative of the amino acid L-cysteine. It is characterized by the
presence of two key protecting groups: the tert-butoxycarbonyl (Boc) group attached to the
alpha-amino group, and the diphenylmethyl (Dpm), also known as benzhydryl, group attached
to the sulfur atom of the cysteine side chain.

The IUPAC name for this compound is (2R)-3-(benzhydrylsulfanyl)-2-[(tert-
butoxycarbonyl)amino]propanoic acid.

The chemical structure of Boc-Cys(Dpm)-OH is as follows:

l».Chemical Structure of Boc-Cys(Dpm)-OH

Image Source: BLD Pharmatech Co., Ltd.
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The Boc protecting group is notable for its use in peptide synthesis, readily removed under
acidic conditions. The Dpm group provides robust protection for the thiol functionality of the
cysteine residue and exhibits increased stability compared to other protecting groups like trityl
(Tro)[1].

Physicochemical Properties

A summary of the key quantitative data for Boc-Cys(Dpm)-OH is presented in the table below
for straightforward reference and comparison.

Property Value References
CAS Number 21947-97-7 [21[3]
Molecular Formula C21H25N0O4S [2][4]
Molecular Weight 387.5 g/mol
Appearance White to off-white powder or

crystals
Purity >97% [3]
Storage Temperature 2-8°C, sealed in dry conditions

Structural Identifiers

For unambiguous identification in databases and computational chemistry applications, the
following structural identifiers are provided:
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Identifier Type

Identifier

Reference

InChl

1S/C21H25N04S/c1-
21(2,3)26-20(25)22-
17(19(23)24)14-27-18(15-10-
6-4-7-11-15)16-12-8-5-9-13-
16/h4-13,17-18H,14H2,1-3H3,
(H,22,25)(H,23,24)/t17-/m0/s1

InChl Key

AMTHPOXIVDHMLZ-
KRWDZBQOSA-N

MDL Number

MFCD00151869

Logical Structure of Boc-Cys(Dpm)-OH

The following diagram illustrates the logical relationship between the core amino acid and its

protecting groups in Boc-Cys(Dpm)-OH.
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Diagram of Boc-Cys(Dpm)-OH structural components.

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://www.benchchem.com/product/b558595?utm_src=pdf-body
https://www.benchchem.com/product/b558595?utm_src=pdf-body
https://www.benchchem.com/product/b558595?utm_src=pdf-body-img
https://www.benchchem.com/product/b558595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This technical summary provides essential information on the chemical structure,
nomenclature, and key properties of Boc-Cys(Dpm)-OH, serving as a valuable resource for its
application in scientific research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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